1,4,8,11-Tetraazacyclooctadecane

• Molecular Formula: C14H32N4
• Molecular Weight: 256.43 g/mol
• IUPAC Name: 1,4,8,11-tetrazacyclooctadecane
• InChI: InChI=1S/C14H32N4/c1-2-4-7-15-11-13-17-9-6-10-18-14-12-16-8-5-3-1/h15-18H,1-14H2
• InChI Key: DIYZWHWMTDVOQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCNCCNCCCNCCNCCC1
• CAS No.: 110005-78-2

Description

1,4,8,11-Tetraazacyclooctadecane is a macrocyclic compound with the molecular formula C14H32N4 It is a member of the azamacrocycle family, which are known for their ability to form stable complexes with metal ions

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,4,8,11-Tetraazacyclooctadecane can be synthesized through several methods. One common approach involves the cyclization of linear tetraamines. For example, the bisacylation of an acyclic diamine to obtain a dichlorodiamide compound, followed by cyclization to form dioxocyclam, and finally reduction to yield this compound . Another method involves the tetratosylation of an acyclic tetraamine to obtain a tetratoluenesulfonamide compound, cyclization to form tetratosyl cyclam, and detosylation followed by basification to obtain the desired product .

Industrial Production Methods: Industrial production methods for this compound typically involve large-scale synthesis using the aforementioned synthetic routes. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and solvent extraction .

Chemical Reactions Analysis

Types of Reactions: 1,4,8,11-Tetraazacyclooctadecane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different oxidation states, which are useful in catalysis and other chemical processes.

Reduction: Reduction reactions can convert it into different reduced forms, which may have unique properties and applications.

Substitution: It can undergo substitution reactions where one or more hydrogen atoms are replaced by other atoms or groups, leading to the formation of derivatives with distinct properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Various halogenating agents and nucleophiles can be employed under different conditions to achieve substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms, while substitution can produce a variety of derivatives with different functional groups.

Scientific Research Applications

1,4,8,11-Tetraazacyclooctadecane has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in the synthesis of metal complexes, which are important in catalysis and material science.

Biology: The compound is studied for its potential use in biological systems, including as a chelating agent for metal ions in biochemical assays.

Industry: The compound is used in the synthesis of molecules with electroactive cavities and as an antioxidant in rubber.